Cas no 2097969-42-9 (1-Methyl-3-(piperidin-3-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole)

• Product name: 1-Methyl-3-(piperidin-3-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole
• CAS No: 2097969-42-9
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 5723569
• PubChem ID: 121214684

1-Methyl-3-(piperidin-3-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• AKOS026725252
• EN300-301809
• 2097969-42-9
• F2198-7062
• starbld0013408
• 1-methyl-3-piperidin-3-yl-6,7-dihydro-4H-pyrano[4,3-c]pyrazole
• 3-{1-methyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}piperidine
• 1-methyl-3-(piperidin-3-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole
• Pyrano[4,3-c]pyrazole, 1,4,6,7-tetrahydro-1-methyl-3-(3-piperidinyl)-
• 1-Methyl-3-(piperidin-3-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole

• Inchi： 1S/C12H19N3O/c1-15-11-4-6-16-8-10(11)12(14-15)9-3-2-5-13-7-9/h9,13H,2-8H2,1H3
• InChI Key： FYUVOAFEKWUDLM-UHFFFAOYSA-N
• SMILES： O1CCC2=C(C1)C(C1CNCCC1)=NN2C

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 393.1±42.0 °C(Predicted)
• pka: 9.53±0.10(Predicted)

Additional information on 1-Methyl-3-(piperidin-3-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole

Introduction to 1-Methyl-3-(piperidin-3-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole (CAS No. 2097969-42-9)

The compound 1-Methyl-3-(piperidin-3-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole, identified by the CAS number 2097969-42-9, is a complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and biological activities. The structure of this molecule combines a pyrano[4,3-c]pyrazole ring system with a piperidine moiety and a methyl group substitution. This combination makes it a promising candidate for exploring its role in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving advanced catalytic systems. The synthesis process typically involves the formation of the pyrano[4,3-c]pyrazole core followed by the incorporation of the piperidine ring and subsequent functionalization with a methyl group. These steps are carefully optimized to ensure high yield and purity of the final product. The structural integrity of 1-Methyl-3-(piperidin-3-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole has been confirmed through various spectroscopic techniques such as NMR and mass spectrometry.

The unique electronic properties of this compound arise from its conjugated heterocyclic system. The pyrano[4,3-c]pyrazole ring system is known for its ability to engage in π-interactions and hydrogen bonding due to the presence of nitrogen atoms in the ring. These properties make it an attractive candidate for studying its role in supramolecular chemistry and self-assembling systems. Additionally, the piperidine moiety contributes to the molecule's flexibility and ability to form diverse conformations.

Recent studies have focused on evaluating the biological activity of 1-Methyl-3-(piperidin-3-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole. In vitro assays have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. Furthermore, preliminary pharmacokinetic studies suggest that it has acceptable bioavailability and metabolic stability when administered in animal models.

The potential applications of this compound extend beyond pharmacology. Its structural features make it a suitable candidate for exploring its role in optoelectronic materials. Researchers have investigated its ability to act as a building block for constructing organic semiconductors with tailored electronic properties. The integration of this compound into thin-film transistor devices has shown promising results in terms of charge transport characteristics.

In conclusion, 1-Methyl-3-(piperidin-3-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole (CAS No. 2097969-42-9) represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an intriguing subject for further research in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing both academic research and industrial development.